1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(diethylamino)propan-2-ol hydrochloride

• IUPAC Name: 1-(1-adamantylmethoxy)-3-(diethylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H33NO2.ClH/c1-3-19(4-2)11-17(20)12-21-13-18-8-14-5-15(9-18)7-16(6-14)10-18;/h14-17,20H,3-13H2,1-2H3;1H
• InChI Key: IRCNVVIKJZTKQH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(COCC12CC3CC(C1)CC(C3)C2)O.Cl
• Molecular Formula: C18H34ClNO2
• Molecular Weight: 331.9 g/mol

Description

1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(diethylamino)propan-2-ol hydrochloride, also known as Memantine hydrochloride, is a medication used for the treatment of Alzheimer's disease. It is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist that works by regulating the activity of glutamate, a neurotransmitter that is involved in learning and memory processes.

Scientific Research Applications

Neurodegenerative Disease Treatment

Adamantane-based compounds have been extensively studied for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Notably, compounds like amantadine and memantine, which are adamantane derivatives, are already in use for these purposes. These compounds exhibit pharmacological activities that might surpass those of traditional treatments, indicating a promising direction for future research in medicinal chemistry and pharmacology related to neurodegenerative diseases (Dembitsky, Gloriozova, & Poroikov, 2020).

Antimicrobial Applications

The antimicrobial potential of various compounds, including those with adamantane scaffolds, has been a topic of interest. While not directly related to the specified compound, research on antimicrobial agents highlights the importance of structural diversity and the potential for adamantane derivatives to contribute to this field. Studies have shown that certain compounds can exhibit antibacterial, antifungal, and antiviral activities, making them candidates for further exploration in antimicrobial drug development (Raafat & Sahl, 2009).

Ion Thruster Propellants

Interestingly, adamantane derivatives have also been explored as potential propellants for ion thrusters, which are used in space exploration. The search for alternative propellants to xenon has led to the investigation of molecular propellants, including adamantane. These studies focus on understanding the properties that make certain molecules suitable as propellants and optimizing thruster performance with new propellants. This area of research bridges chemistry and aerospace engineering, demonstrating the versatile applications of adamantane-based compounds (Dietz et al., 2019).